Cas no 59806-02-9 (6-chloro-2-n,2-n,4-n,4-n-tetramethylquinoline-2,4-diamine)

6-chloro-2-n,2-n,4-n,4-n-tetramethylquinoline-2,4-diamine structure
59806-02-9 structure
Product Name:6-chloro-2-n,2-n,4-n,4-n-tetramethylquinoline-2,4-diamine
CAS No:59806-02-9
MF:C13H16ClN3
MW:249.739241600037
CID:950707
PubChem ID:331577
Update Time:2025-04-19

6-chloro-2-n,2-n,4-n,4-n-tetramethylquinoline-2,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-2-n,2-n,4-n,4-n-tetramethylquinoline-2,4-diamine
    • 6-Chloro-N~2~,N~2~,N~4~,N~4~-tetramethylquinoline-2,4-diamine
    • NSC-325264
    • 59806-02-9
    • NSC325264
    • DTXSID10318042
    • Inchi: 1S/C13H16ClN3/c1-16(2)12-8-13(17(3)4)15-11-6-5-9(14)7-10(11)12/h5-8H,1-4H3
    • InChI Key: PIZUHMHVSLDYHN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=C(C=C(N=2)N(C)C)N(C)C

Computed Properties

  • Exact Mass: 249.10348
  • Monoisotopic Mass: 249.1032752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 19.4Ų

Experimental Properties

  • PSA: 19.37
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